Cas no 170572-50-6 (3,5-Difluoro-4-methylbenzonitrile)

• Product Name: 3,5-Difluoro-4-methylbenzonitrile
• CAS No: 170572-50-6
• MF: C₈H₅F₂N
• MW: 153.128808736801
• MDL: MFCD09835197
• CID: 822279
• Update Time: 2025-10-24

3,5-Difluoro-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-methylbenzonitrile
• Benzonitrile, 3,5-Difluoro-4-Methyl- (9CI)
• 4-CYANO-2,6-DIFLUOROTOLUENE
• CL8177
• CTK3J5245
• MolPort-003-984-092
• PubChem4536
• SureCN410438

• MDL： MFCD09835197
• Inchi： 1S/C8H5F2N/c1-5-7(9)2-6(4-11)3-8(5)10/h2-3H,1H3
• InChI Key： AIHPFQMICHSKGT-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=C(C=1C)F

Computed Properties

• Exact Mass: 153.03905
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 204.6±35.0 ºC (760 Torr),
• Flash Point: 77.5±25.9 ºC,
• Solubility: Almost insoluble (0.086 g/l) (25 º C),
• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3,5-Difluoro-4-methylbenzonitrile

3,5-Difluoro-4-methylbenzonitrile (CAS No. 170572-50-6): A Versatile Fluorinated Building Block for Modern Organic Synthesis

In the realm of fluorinated organic compounds, 3,5-Difluoro-4-methylbenzonitrile (CAS No. 170572-50-6) stands out as a highly valuable intermediate for pharmaceutical, agrochemical, and materials science applications. This compound, characterized by its difluorinated aromatic ring and cyano functional group, offers unique reactivity and stability, making it a sought-after building block in synthetic chemistry. Researchers and industries increasingly focus on fluorinated compounds due to their enhanced bioavailability, metabolic stability, and lipophilicity—properties critical for drug discovery and advanced material design.

The 3,5-Difluoro-4-methylbenzonitrile structure combines a methyl group at the 4-position and fluorine atoms at the 3- and 5-positions, which significantly influence its electronic and steric properties. This configuration is particularly advantageous for designing small-molecule inhibitors, ligands for catalysis, and photoactive materials. Recent trends in organic chemistry highlight the growing demand for fluorinated nitriles, as they serve as precursors for heterocycles, amides, and carboxylic acids—key motifs in bioactive molecules.

One of the most compelling applications of 3,5-Difluoro-4-methylbenzonitrile lies in the development of PET (Positron Emission Tomography) tracers. The incorporation of fluorine-18 isotopes into similar aromatic frameworks is a hot topic in medical imaging, addressing the need for non-invasive diagnostic tools. Additionally, the compound’s electron-withdrawing cyano group makes it a candidate for organic electronic materials, such as OLEDs and semiconductors, where tuning optoelectronic properties is essential.

From a synthetic perspective, 3,5-Difluoro-4-methylbenzonitrile is often utilized in cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) to construct complex architectures. Its compatibility with modern flow chemistry techniques also aligns with the industry’s shift toward sustainable and scalable processes. Environmental concerns and regulatory pressures have spurred interest in green chemistry alternatives, and this compound’s efficiency in multi-step syntheses supports such initiatives.

For researchers exploring structure-activity relationships (SAR), the 3,5-difluoro substitution pattern provides a strategic advantage in modulating molecular interactions. This is particularly relevant in kinase inhibitor design, where fluorine atoms are known to enhance binding affinity and selectivity. The compound’s nitrile group further allows for diverse derivatization, enabling access to libraries of analogs for high-throughput screening.

In summary, 3,5-Difluoro-4-methylbenzonitrile (CAS No. 170572-50-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in drug discovery, material science, and catalysis underscores its importance in addressing contemporary scientific challenges. As industries prioritize efficient synthetic routes and functional diversity, this compound will undoubtedly remain a cornerstone of advanced research.